Cas no 19241-15-7 (2,5-Dimethylphenyl isothiocyanate)
2,5-Dimethylphenyl isothiocyanate is an organic compound characterized by the presence of an isothiocyanate functional group attached to a 2,5-dimethylphenyl moiety. This reagent is commonly employed in synthetic chemistry for the preparation of thiourea derivatives and other sulfur-containing compounds, owing to its high reactivity with amines and nucleophiles. Its well-defined structure and stability under standard conditions make it a reliable intermediate for pharmaceutical and agrochemical research. The compound's purity and consistent performance are critical for applications requiring precise molecular modifications. Proper handling is advised due to its potential lachrymatory properties and sensitivity to moisture.
19241-15-7 structure
Product Name:2,5-Dimethylphenyl isothiocyanate
CAS No:19241-15-7
MF:C9H9NS
MW:163.239460706711
MDL:MFCD00046798
CID:173579
PubChem ID:140499
Update Time:2025-08-05
2,5-Dimethylphenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2-isothiocyanato-1,4-dimethyl-
- 2-isothiocyanato-1,4-dimethylbenzene
- AKOS B016335
- ART-CHEM-BB B016335
- 2,5-DIMETHYLPHENYL ISOTHIOCYANATE
- 2,5-Dimethylisothiocyanatobenzene
- 2,5-Dimethylphenyl isothiocyate, 99%
- 2-Isothiocyanato-1,4-dimethylbenzene #
- 2,5-DIMETHYLPHENylisoTHIOCYANATE
- Benzene, 2-isothiocyanato-1,4-dimethyl-
- 2,5-xylyl isothiocyanate
- DTXSID30172825
- FT-0610472
- SCHEMBL191588
- MS-21996
- MFCD00046798
- AKOS000306180
- EN300-01226
- J-802057
- F0001-2332
- 2-isothiocyanato-1,4-dimethyl-benzene
- A813565
- 2,5-dimethylphenyl-isothiocyanate
- 19241-15-7
- A813554
- STK397852
- DTXCID2095316
- G64736
- DB-020130
- 2,5-Dimethylphenyl isothiocyanate
-
- MDL： MFCD00046798
- Inchi： 1S/C9H9NS/c1-7-3-4-8(2)9(5-7)10-6-11/h3-5H,1-2H3
- InChI Key： RCBXZRJVMSWGAO-UHFFFAOYSA-N
- SMILES： S=C=NC1C=C(C)C=CC=1C
Computed Properties
- Exact Mass: 163.04600
- Monoisotopic Mass: 163.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.1
- Topological Polar Surface Area: 44.4A^2
Experimental Properties
- Color/Form: Uncertain
- Density: 1.08
- Boiling Point: 120 °C
- Flash Point: 121.2°C
- Refractive Index: 1.554
- PSA: 44.45000
- LogP: 3.03770
- Solubility: Uncertain
2,5-Dimethylphenyl isothiocyanate Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT, CORROSIVE
2,5-Dimethylphenyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 002552-1g |
2,5-Dimethylphenyl isothiocyanate |
19241-15-7 | 98% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 002552-5g |
2,5-Dimethylphenyl isothiocyanate |
19241-15-7 | 98% | 5g |
￡24.00 | 2022-02-28 | |
| Fluorochem | 002552-25g |
2,5-Dimethylphenyl isothiocyanate |
19241-15-7 | 98% | 25g |
￡108.00 | 2022-02-28 | |
| TRC | D590945-250mg |
2,5-dimethylphenyl isothiocyanate |
19241-15-7 | 250mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D590945-500mg |
2,5-dimethylphenyl isothiocyanate |
19241-15-7 | 500mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D590945-2.5g |
2,5-dimethylphenyl isothiocyanate |
19241-15-7 | 2.5g |
$ 95.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004084-5g |
2,5-Dimethylphenyl isothiocyanate |
19241-15-7 | 98% | 5g |
600.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004084-5g |
2,5-Dimethylphenyl isothiocyanate |
19241-15-7 | 98% | 5g |
600CNY | 2021-05-08 | |
| eNovation Chemicals LLC | Y1239278-1g |
Benzene, 2-isothiocyanato-1,4-dimethyl- |
19241-15-7 | 98% | 1g |
$65 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1239278-5g |
Benzene, 2-isothiocyanato-1,4-dimethyl- |
19241-15-7 | 98% | 5g |
$85 | 2025-02-20 |
2,5-Dimethylphenyl isothiocyanate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:19241-15-7)2,5-Dimethylphenyl isothiocyanate
Order Number:A1199589
Stock Status:in Stock
Quantity:50g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:40
Price ($):293.0
Email:sales@amadischem.com
2,5-Dimethylphenyl isothiocyanate Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:19241-15-7)2,5-Dimethylphenyl isothiocyanate
Purity:99%
Quantity:50g
Price ($):293.0